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Compound of Interest

Compound Name: Phenyl methacrylate

Cat. No.: B1216873

Phenyl Methacrylate Monomer: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of
Phenyl methacrylate (PMA) monomer. This crucial information is intended to support
researchers, scientists, and professionals in the fields of drug development, polymer chemistry,
and materials science in their research and development activities.

Core Physical Properties

Phenyl methacrylate is an ester of methacrylic acid and phenol, presenting as a colorless to
pale yellow liquid with a characteristic sweet, fruity odor.[1] It is @ monomer that can undergo
polymerization to form poly(phenyl methacrylate), a polymer with applications in coatings,
adhesives, and optical materials due to its high refractive index and good mechanical strength.

[1][2]

Quantitative Physical Data

The following table summarizes the key physical properties of Phenyl methacrylate monomer
compiled from various sources.
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Property Value Units Conditions Source(s)
Molecular
C10H1002 - - [1][3]
Formula
Molecular Weight  162.19 g/mol -
Colorless to pale
Appearance o - -
yellow liquid
Odor Sweet, fruity - -
Density 1.046 - 1.052 g/lcm? at 25 °C
Melting Point 17 °C -
Boiling Point 249.3 °C at 760 mmHg
95 - 100 °C at 16 mmHg
115- 118 °C at 10 mmHg
Flash Point 97.1 °C -
60 °C closed cup
Refractive Index 1.511-1.512 - at 20 °C
. Insoluble in
Solubility - -
water
Soluble in
organic solvents
(e.g., ethanol,
acetone)
Vapor Pressure 0.0231 mmHg at 25 °C

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not extensively available in publicly accessible literature. These properties are typically
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determined using standardized methods, such as those established by ASTM International or
the International Organization for Standardization (ISO). For instance:

» Density is often measured using a pycnometer or a digital density meter.

» Boiling Point at atmospheric and reduced pressures is determined using distillation
apparatus in accordance with standard laboratory techniques.

o Refractive Index is typically measured using a refractometer, such as an Abbe refractometer.

o Flash Point is determined using either an open-cup or closed-cup apparatus, following
standardized procedures to ensure safety and accuracy.

For precise and reproducible measurements, it is imperative for researchers to consult and
adhere to these established standard operating procedures.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the characterization of the physical
properties of Phenyl methacrylate monomer.

Phenyl Methacrylate Monomer Sample
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Data Compilation & Analysis

Compile & Tabulate Data
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Caption: Workflow for Physical Characterization of Phenyl Methacrylate Monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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